3-(4-chlorophenyl)-N-cyclohexyl-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 3-(4-chlorophenyl)-N-cyclohexyl-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C20H21ClN4O3/c1-24-11-15(18(26)22-13-5-3-2-4-6-13)16-17(24)19(27)25(20(28)23-16)14-9-7-12(21)8-10-14/h7-11,13H,2-6H2,1H3,(H,22,26)(H,23,28)
• InChI Key: OMTNOQZOFWRCJH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)Cl)C(=O)NC4CCCCC4
• Molecular Formula: C20H21ClN4O3
• Molecular Weight: 400.9 g/mol
• CAS No.: 921509-13-9

Description

This compound features a pyrrolo[3,2-d]pyrimidine core substituted with a 4-chlorophenyl group at position 3, a cyclohexyl carboxamide at position 7, and a methyl group at position 3.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Scaffold Variations

• Pyrrolo[3,2-d]pyrimidine vs. Pyrrolo[2,3-d]pyrimidine: The target compound’s pyrrolo[3,2-d]pyrimidine core differs in ring fusion compared to pyrrolo[2,3-d]pyrimidine derivatives (e.g., compounds in ).

Substituent Analysis

• Ethyl 3-(4-Chlorophenyl)-2-(dipentyl-amino)-4-oxo-5-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidine-7-carboxylate (): This analog shares the pyrrolo[3,2-d]pyrimidine core but substitutes a dipentyl-amino group at position 2 and an ethyl carboxylate at position 5.
• 5-[[4-[(3-Chloro-4-fluorophenyl)amino]-6,7-dihydro-6-oxo-5H-pyrrolo[2,3-d]pyrimidin-5-ylidene]methyl]-4-methyl-N-[2-(4-morpholinyl)ethyl]-1H-pyrrole-2-carboxamide hydrochloride (): The morpholinyl group in this derivative improves solubility, while the fluorophenyl substituent may enhance target affinity. In contrast, the target compound’s 4-chlorophenyl group offers a balance between electronegativity and steric bulk .